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Mode of Action and Cellular Impact

Chloroneb is a systemic fungicide absorbed through the roots and is classified by the Fungicide Resistance

Action Committee (FRAC) as a lipid peroxidation inhibitor within Group 14 [1]. The table below

summarizes its core characteristics:

Feature Description

Chemical Name 1,4-dichloro-2,5-dimethoxybenzene [1]

FRAC Code 14 [1]

Primary Mode of Action Systemic fungicide; Lipid peroxidation inhibitor [1]

Proposed Cellular Effect Induces lipid peroxidation, leading to membrane damage [2]

Research indicates that chloroneb and similar dicarboximide fungicides trigger a process where lipid

peroxidation becomes a side effect of inhibiting sterol demethylation in fungi. This peroxidation causes

oxidative damage to lipids within the fungal cell membrane, a phenomenon observed in studies on Mucor

mucedo and Ustilago maydis [2]. This membrane damage is considered a key part of its antifungal effect [2].
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Experimental Evidence and Context

The link between chloroneb's antifungal action and membrane damage is supported by experimental

findings:

Connection to Oxidative Stress: The antifungal action of related fungicides is associated with

superoxide and singlet oxygen-catalyzed lipid peroxidation [2]. Measuring markers like
malondialdehyde (MDA) content reflects the degree of membrane damage caused by lipid

peroxidation [2].
Cellular Target: Evidence suggests chloroneb causes lysis of the inner mitochondrial membrane
in specific fungi and attacks the nuclear membrane and other membranes at higher doses [3].

The Mechanism in a Broader Context

The general mechanism of lipid peroxidation inhibition by pesticides is complex. The following diagram

outlines the key stages of lipid peroxidation and the potential intervention point for an inhibitor, based on the

general principles found in the search results.
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Generalized lipid peroxidation pathway and inhibition.

Based on the general principles of lipid oxidation [4], the process involves:

Initiation: An initiator (e.g., reactive oxygen species) abstracts a hydrogen atom from an unsaturated
lipid (LH), forming a lipid radical (L•).

Propagation: The lipid radical rapidly reacts with oxygen to form a peroxyl radical (LOO•). This
peroxyl radical can then attack another unsaturated lipid, generating a lipid hydroperoxide (LOOH)

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s523523?utm_src=pdf-body-img
https://www.mdpi.com/2076-3921/13/5/593
https://www.smolecule.com/products/s523523?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


and a new lipid radical, thus propagating a chain reaction.

Termination: The chain reaction ends when two radicals combine to form non-radical products.
Inhibition: An inhibitor like chloroneb is proposed to interfere with this radical chain process, likely

by scavenging peroxyl radicals to prevent them from propagating the cycle, thereby protecting cellular
membranes from oxidative degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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